Cas no 1343135-91-0 (2-(3-Amino-1H-pyrazol-1-yl)butanamide)

• Product Name: 2-(3-Amino-1H-pyrazol-1-yl)butanamide
• CAS No: 1343135-91-0
• Molecular Formula: C₇H₁₂N₄O
• Molecular Weight: 168.196380615234
• CID: 5697486
• PubChem ID: 62899856

2-(3-Amino-1H-pyrazol-1-yl)butanamide Properties

Names and Identifiers

• AKOS012196276
• EN300-1107268
• 2-(3-amino-1H-pyrazol-1-yl)butanamide
• CS-0296189
• 1343135-91-0
• 1H-Pyrazole-1-acetamide, 3-amino-α-ethyl-

• InChIKey： VNEIRYHANGBVHP-UHFFFAOYSA-N
• Inchi： 1S/C7H12N4O/c1-2-5(7(9)12)11-4-3-6(8)10-11/h3-5H,2H2,1H3,(H2,8,10)(H2,9,12)
• SMILES： O=C(C(CC)N1C=CC(N)=N1)N

Computed Properties

• Exact Mass: 168.10111102g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.10111102g/mol
• Heavy Atom Count: 12
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Boiling Point: 409.3±25.0 °C(Predicted)
• pka: 15?+-.0.50(Predicted)
• Density: 1.37±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides